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molecular formula C10H20N2O2 B1613325 Tert-butyl 3-(dimethylamino)azetidine-1-carboxylate CAS No. 792970-55-9

Tert-butyl 3-(dimethylamino)azetidine-1-carboxylate

Cat. No. B1613325
CAS RN: 792970-55-9
M. Wt: 200.28 g/mol
InChI Key: CANUZUCMZXFLTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07531532B2

Procedure details

After adding a 2 M solution of dimethylamine in tetrahydrofuran (21.9 ml), acetic acid (1.73 ml) and 10% palladium-carbon (2.15 g) to a solution of 1-Boc-azetidin-3-one (3.45 g) in methanol (175 ml), the mixture was stirred for 14 hours at room temperature under a hydrogen atmosphere. The catalyst was filtered and the filtrate was concentrated under reduced pressure. The residue was partitioned between ethyl acetate and saturated aqueous sodium hydrogencarbonate. The combined organic layers were dried over anhydrous sodium sulfate. This was followed by concentration to provide the title compound (4.07 g, 101%) as a colorless oil.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dimethylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-Boc-azetidin-3-one
Quantity
3.45 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
21.9 mL
Type
solvent
Reaction Step One
Name
acetic acid
Quantity
1.73 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
175 mL
Type
solvent
Reaction Step One
Name
palladium-carbon
Quantity
2.15 g
Type
catalyst
Reaction Step One
Name
title compound
Yield
101%

Identifiers

REACTION_CXSMILES
[CH3:1][NH:2][CH3:3].[C:4]([N:11]1[CH2:14][C:13](=O)[CH2:12]1)([O:6][C:7]([CH3:10])([CH3:9])[CH3:8])=[O:5]>O1CCCC1.C(O)(=O)C.CO.[C].[Pd]>[CH3:1][N:2]([CH3:3])[CH:13]1[CH2:14][N:11]([C:4]([O:6][C:7]([CH3:10])([CH3:9])[CH3:8])=[O:5])[CH2:12]1 |f:5.6|

Inputs

Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
dimethylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CNC
Name
1-Boc-azetidin-3-one
Quantity
3.45 g
Type
reactant
Smiles
C(=O)(OC(C)(C)C)N1CC(C1)=O
Name
tetrahydrofuran
Quantity
21.9 mL
Type
solvent
Smiles
O1CCCC1
Name
acetic acid
Quantity
1.73 mL
Type
solvent
Smiles
C(C)(=O)O
Name
methanol
Quantity
175 mL
Type
solvent
Smiles
CO
Name
palladium-carbon
Quantity
2.15 g
Type
catalyst
Smiles
[C].[Pd]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred for 14 hours at room temperature under a hydrogen atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The catalyst was filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was partitioned between ethyl acetate and saturated aqueous sodium hydrogencarbonate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers were dried over anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
This was followed by concentration

Outcomes

Product
Details
Reaction Time
 14 h
Name
title compound
Type
product
Smiles
CN(C1CN(C1)C(=O)OC(C)(C)C)C
Measurements
Type Value Analysis
AMOUNT: MASS 4.07 g
YIELD: PERCENTYIELD 101%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.